(R,S)-alpha-Amino-3-hydroxy-4-methyl-5-isoxazolepropionic acid monohydrate

• IUPAC Name: 2-amino-3-(4-methyl-3-oxo-1,2-oxazol-5-yl)propanoic acid;hydrate
• InChI: InChI=1S/C7H10N2O4.H2O/c1-3-5(13-9-6(3)10)2-4(8)7(11)12;/h4H,2,8H2,1H3,(H,9,10)(H,11,12);1H2
• InChI Key: PUYUUTQCVZWVME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(ONC1=O)CC(C(=O)O)N.O
• Molecular Formula: C7H12N2O5
• DSSTOX Substance ID: DTXSID00656945
• Molecular Weight: 204.18 g/mol
• CAS RN: 210049-09-5

Description

(R,S)-alpha-Amino-3-hydroxy-4-methyl-5-isoxazolepropionic acid monohydrate (AMPA) is a naturally occurring amino acid derivative. It is a neurotransmitter that plays an important role in synaptic transmission, and it is involved in the regulation of many physiological and biochemical processes. AMPA is found in many organisms, including mammals, birds, reptiles, and fish. It is a key player in the regulation of excitatory synaptic transmission, and it is involved in a wide range of physiological and biochemical processes.

Scientific Research Applications

Neurodegenerative Diseases Research

AMPA glutamate receptor antagonists, including derivatives like RPR 119990, have shown potential in the treatment of neurodegenerative diseases like amyotrophic lateral sclerosis (ALS). Studies demonstrate that these compounds can improve muscle strength and prolong survival in animal models of familial ALS (Canton et al., 2001).

Anticonvulsant Properties

AMPA receptor antagonists have been recognized for their anticonvulsant properties. Research has identified several AMPA receptor antagonists as potent anticonvulsant agents, suggesting their potential therapeutic use in preventing and treating neurological disorders (De Sarro et al., 2005).

Neurotransmission and Synaptic Plasticity

AMPA receptors play a crucial role in excitatory neurotransmission and synaptic plasticity in the mammalian central nervous system. Studies have focused on understanding the dynamics of AMPA receptors, including their regulation, synaptic targeting, and recycling, which are essential for synaptic plasticity (Gomes et al., 2003).

Ophthalmology Research

In ophthalmology, AMPA receptor antagonists like GYKI 52466 have been used to study their effects on retinal ganglion cells following optic nerve injury. These studies have shown that AMPA receptor antagonists can inhibit apoptosis in retinal ganglion cells in a rabbit model of traumatic optic nerve injury (Wang et al., 2012).

Molecular Interaction Studies

Research has also delved into the molecular interactions of AMPA receptors. By studying changes in specific moieties of agonists and employing techniques like vibrational spectroscopy and fluorescence resonance energy transfer (FRET), researchers have gained insights into how agonists control receptor activation (Mankiewicz et al., 2007).

Neuropsychiatric Disorders

AMPA receptor modulators have been explored for their potential in treating neuropsychiatric disorders. These drugs have shown effects ranging from enhancement of long-term potentiation to induction of neurotrophic factors, suggesting possible applications in conditions like schizophrenia, Alzheimer’s disease, and mild cognitive impairment (Marenco & Weinberger, 2006).

Epilepsy Treatment

Studies have assessed the efficacy of AMPA receptor antagonists like perampanel as adjunctive therapy for refractory partial seizures. Pooled analyses of phase III studies have shown positive outcomes, highlighting the therapeutic potential of AMPA receptor antagonists in epilepsy treatment (Steinhoff et al., 2013).